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Compound of Interest

Compound Name:
3-Quinolinecarbonitrile, 4-hydroxy-

6-methyl-

CAS No.: 61338-30-5

Cat. No.: B3054608

Get Quote

Executive Summary: Immediate Action Plan
Do NOT dispose of 3-Quinolinecarbonitrile, 4-hydroxy-6-methyl- (CAS 50916-56-4) down

the drain. This compound poses specific risks due to its nitrile moiety (-CN), which can release

hydrogen cyanide (HCN) upon thermal decomposition or strong acid hydrolysis, and its

potential aquatic toxicity.

Core Directive:

Segregate: Isolate from strong oxidizers and acids.[1][2]

Label: Clearly mark as "Toxic Organic Solid" or "Nitrile-Bearing Waste."

Destruction: The only validated disposal method is high-temperature incineration equipped

with a secondary combustion chamber and scrubber system.
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Understanding the physicochemical nature of the analyte is the first step in safe disposal. The

4-hydroxy substituent often favors the 4-quinolone tautomer, resulting in a compound with a

high melting point and limited solubility in non-polar solvents.

Table 1: Physicochemical & Hazard Data[3]
Parameter Specification Operational Implication

Chemical Name
3-Quinolinecarbonitrile, 4-

hydroxy-6-methyl-
Official manifesting name.

CAS Number 50916-56-4
Unique identifier for waste

tags.

Molecular Formula C₁₁H₈N₂O
Nitrogen content requires NOx

scrubbing during incineration.

Functional Groups
Nitrile (-CN), Hydroxyl (-OH),

Methyl (-CH₃)

Nitrile Risk: Potential HCN

release if heated/acidified.

Physical State Solid (Powder)

High dusting potential; use

N95/P100 respiratory

protection.

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2A, STOT SE 3

Handle as a hazardous

irritant/toxin.

Incompatibilities Strong Oxidizers, Strong Acids

Acid contact may hydrolyze

nitrile to amide/acid or release

HCN.

Critical Hazard Mechanism: The Nitrile Factor
As a Senior Scientist, I must emphasize why standard organic waste protocols are insufficient.

The presence of the cyano group at position 3 is the critical control point.

Thermal Decomposition: In the event of an uncontrolled fire or improper low-temperature

incineration, the nitrile group can decompose to release Hydrogen Cyanide (HCN) and toxic

nitrogen oxides (NOx).
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Acid Hydrolysis: While aromatic nitriles are generally stable, mixing this compound with

strong mineral acids in a waste container can theoretically catalyze hydrolysis. If the waste

stream is acidic and contains other incompatibles, exothermic reactions could volatilize toxic

byproducts.

Rule: Never bulk this waste into a container with pH < 4 without prior validation.

Pre-Disposal Segregation Workflow
Proper segregation prevents cross-reactivity in the waste drum. Use the following logic flow to

determine the correct waste stream.

Waste Generation: 
CAS 50916-56-4

Physical State?

Solid (Powder)

Pure Compound

Liquid (Solution)

Dissolved

Container: Wide-mouth HDPE Jar
Label: 'Toxic Solid - Nitrile' Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, DMSO) Aqueous (Buffers)

Stream A: Halogenated Organic
(Segregate from Acids)

Stream B: Non-Halogenated Organic
(High BTU Waste)

Stream C: Aqueous Toxic
(Do NOT Drain Pour)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating CAS 50916-56-4 waste streams to prevent

incompatibility.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stocks, weighing residuals, or spilled powder.

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,

and N95 particulate respirator (if outside a fume hood).

Container Selection: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) or

glass jar. Avoid metal containers if acidic impurities are suspected.

Transfer: Transfer the solid carefully to avoid dust generation. Wipe the exterior of the source

container with a damp tissue to remove static-clinging dust; add this tissue to the waste.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "3-Quinolinecarbonitrile, 4-hydroxy-6-methyl-" (100%).

Hazard Checkbox: Toxic, Irritant.[3]

Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray

until pickup.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Applicability: HPLC effluent, reaction mixtures, or cleaning solvents.

Solvent Compatibility Check: Ensure the collection carboy is compatible with the solvent

(e.g., LDPE is poor for chloroform; use glass or fluorinated plastic).

pH Verification: Dip a pH strip into the waste solution.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3054608/docs?utm_src=pdf-body-img#comprehensive-disposal-guide-3-quinolinecarbonitrile-4-hydroxy-6-methyl
https://www.benchchem.com/product/b3054608/docs?utm_src=pdf-body#comprehensive-disposal-guide-3-quinolinecarbonitrile-4-hydroxy-6-methyl
https://acetronic.com/pdf/downloads/msds/41916T.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Acidic (pH < 4): Neutralize slowly with Sodium Bicarbonate before adding to a bulk

organic waste drum containing nitriles. This prevents potential hydrolysis.

Bulking: Pour into the appropriate solvent stream (Halogenated vs. Non-Halogenated).

Note: Due to the "4-hydroxy" group (quinolone form), solubility may be poor in non-polar

solvents. If precipitation occurs in the waste drum, note "Contains Precipitated Solids" on

the label.

Protocol C: Contaminated Debris (Glassware & Sharps)
Applicability: Syringes, broken vials, contaminated gloves.

Triple Rinse: Triple rinse empty vials with a polar solvent (e.g., DMSO or Methanol) to

solubilize the residue. Collect rinsate as Protocol B.

Defacing: Deface the original label on the empty container.

Disposal:

Rinsed Glass: Glass disposal box (if permitted by local EHS).

Grossly Contaminated: If rinsing is impossible, place the entire vial into a sealed bucket

labeled "Solid Debris contaminated with Toxic Organics."

Emergency Spill Response
If a spill occurs, containment speed is vital to prevent dust migration.

Evacuate & Ventilate: Clear the immediate area.[4] If the spill is powder outside a hood,

allow dust to settle (5 mins).

PPE Up: Wear Nitrile gloves, goggles, and a respirator.

Containment:

Solid: Cover with wet paper towels to suppress dust.

Liquid: Encircle with absorbent pads or vermiculite.[5]
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Cleanup:

Scoop material into a waste bag.

Clean the surface with a soap/water solution (the compound is likely soluble in basic

aqueous solutions due to the phenolic/quinolone nature).

Validation: Verify surface cleanliness with a UV lamp (quinolines are often fluorescent) if

available, or re-wipe until no residue is visible.

Regulatory Compliance & Documentation
US EPA (RCRA): This compound is not explicitly P-listed or U-listed by specific CAS, but it

must be characterized by the generator. It likely falls under D003 (Reactivity) if cyanide

release is possible (unlikely under normal conditions but possible) or simply as Toxic based

on LD50 data.

Manifesting: Always list the full chemical name. Do not use abbreviations like "Quinoline

deriv."

Destruction Certificate: Request a Certificate of Destruction (COD) from your waste vendor

confirming incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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